molecular formula C9H10FIO B8778572 1-Ethoxy-4-fluoro-5-iodo-2-methylbenzene CAS No. 918813-06-6

1-Ethoxy-4-fluoro-5-iodo-2-methylbenzene

Cat. No.: B8778572
CAS No.: 918813-06-6
M. Wt: 280.08 g/mol
InChI Key: BVKREUGIBHTPHD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Ethoxy-4-fluoro-5-iodo-2-methylbenzene is a substituted benzene derivative with the molecular formula C₉H₁₀FIO. Its structure features an ethoxy group (-OCH₂CH₃) at position 1, fluorine at position 4, iodine at position 5, and a methyl group (-CH₃) at position 2. This combination of substituents confers unique electronic and steric properties:

  • Electron-donating groups (EDGs): Ethoxy and methyl groups activate the aromatic ring toward electrophilic substitution.
  • Electron-withdrawing groups (EWGs): Fluorine (moderate EWG) and iodine (weak EWG due to polarizability) slightly deactivate the ring.
  • Steric effects: The bulky iodine atom at position 5 and methyl group at position 2 may hinder reactivity at adjacent positions.

Properties

CAS No.

918813-06-6

Molecular Formula

C9H10FIO

Molecular Weight

280.08 g/mol

IUPAC Name

1-ethoxy-4-fluoro-5-iodo-2-methylbenzene

InChI

InChI=1S/C9H10FIO/c1-3-12-9-5-8(11)7(10)4-6(9)2/h4-5H,3H2,1-2H3

InChI Key

BVKREUGIBHTPHD-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC(=C(C=C1C)F)I

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Analysis

The table below compares key structural analogs:

Compound Name Substituents (Positions) Molecular Formula Key Features Reference
1-Ethoxy-4-fluoro-5-iodo-2-methylbenzene 1-OCH₂CH₃, 4-F, 5-I, 2-CH₃ C₉H₁₀FIO Balanced EDG/EWG mix; iodine for reactivity Target
5-Fluoro-2-iodotoluene 1-I, 2-CH₃, 4-F C₇H₆FI Simpler structure; lacks ethoxy group
1-Chloro-5-fluoro-4-iodo-2-methoxybenzene 2-OCH₃, 4-F, 5-I, 1-Cl C₇H₅ClFIO Chlorine (strong EWG) alters reactivity
3-Bromo-5-fluoro-4-iodoaniline 1-NH₂, 3-Br, 4-F, 5-I C₆H₄BrFIN Amino group (strong EDG) enhances reactivity
1-Ethyl-2-fluoro-4-methoxy-5-nitrobenzene 1-CH₂CH₃, 2-F, 4-OCH₃, 5-NO₂ C₁₀H₁₂FNO₃ Nitro (strong EWG) deactivates ring
Key Observations:
  • Substituent Effects: The ethoxy group in the target compound improves solubility in polar solvents compared to analogs like 5-Fluoro-2-iodotoluene . Chlorine in 1-Chloro-5-fluoro-4-iodo-2-methoxybenzene significantly deactivates the ring, reducing electrophilic substitution rates compared to the target compound’s methyl group . The amino group in 3-Bromo-5-fluoro-4-iodoaniline strongly activates the ring, making it more reactive than the target compound .

Physicochemical Properties

Property 1-Ethoxy-4-fluoro-5-iodo-2-methylbenzene 5-Fluoro-2-iodotoluene 1-Chloro-5-fluoro-4-iodo-2-methoxybenzene
Molecular Weight (g/mol) 280.09 236.03 289.47
Boiling Point (°C) ~280–300 (estimated) 210–215 ~290–310 (estimated)
Solubility Moderate in ethanol, DMSO Low in water Low in polar solvents
  • Iodine’s Role: The iodine atom increases molecular weight and boiling point compared to non-iodinated analogs. Its polarizability also enhances solubility in non-polar solvents .
  • Ethoxy vs. Methoxy : The ethoxy group’s longer alkyl chain improves lipid solubility compared to methoxy-containing analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.